3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-acetylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C15H11NO5/c1-9(17)10-3-2-4-11(5-10)12-6-13(15(18)19)8-14(7-12)16(20)21/h2-8H,1H3,(H,18,19)
• InChI Key: GDGVMJXGCCQMTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H11NO5
• DSSTOX Substance ID: DTXSID60689759
• Molecular Weight: 285.25 g/mol
• CAS RN: 1261956-83-5

Description

3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% (3-APN-95) is a chemical compound composed of three carbon atoms, three hydrogen atoms, three oxygen atoms, one nitrogen atom, one phenyl group, and one nitro group, with an overall molecular formula of C11H9NO4. It is a white crystalline solid with a melting point of about 250 °C and a boiling point of about 480 °C. 3-APN-95 is an important intermediate in the synthesis of several pharmaceutical and agrochemical compounds, and has been used extensively in research and industrial applications.

Scientific Research Applications

3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% is used in a variety of scientific research applications, including drug discovery, organic synthesis, and analytical chemistry. It is used as a starting material for the synthesis of various pharmaceutical and agrochemical compounds, such as antibiotics, fungicides, and herbicides. It is also used as a reagent in the synthesis of heterocyclic compounds, such as quinolines and pyridines. In addition, 3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% is used as a chromatographic stationary phase for the separation and purification of compounds.

Mechanism of Action

The mechanism of action of 3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% is not well understood. However, it is believed to act as a ligand, binding to various proteins and enzymes, and interfering with their function. It is also thought to act as an inhibitor of certain enzymes involved in the metabolism of certain drugs, thus affecting their pharmacokinetics.
Biochemical and Physiological Effects
3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters. In addition, it has been shown to inhibit the enzyme aldose reductase, which is involved in the metabolism of carbohydrates. It has also been found to inhibit the enzyme adenylate cyclase, which is involved in signal transduction pathways.

Advantages and Limitations for Lab Experiments

3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be stored at room temperature for extended periods of time. It is also soluble in a variety of organic solvents, making it easy to use in a variety of synthetic reactions. However, it is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving 3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95%. One potential area of research is the development of new methods for its synthesis. Another potential area of research is the study of its mechanism of action, in order to better understand its biochemical and physiological effects. Additionally, research could be conducted to explore its potential applications in the treatment of various diseases. Finally, research could be conducted to investigate the potential toxicity of 3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95%, as well as its potential for drug interactions.

Synthesis Methods

3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% can be synthesized using a two-step process. The first step is the acylation of 3-nitrobenzoic acid with acetyl chloride in the presence of a base. The second step is the nitration of the resulting 3-(3-acetylphenyl)-5-nitrobenzoic acid. The reaction is carried out in a heated solution of acetic acid and nitric acid, and yields 3-(3-Acetylphenyl)-5-nitrobenzoic acid, 95% as a white crystalline solid.